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Haplodimerine Haplodimerine Haplodimerine is an oxacycle, an organic heterotricyclic compound and an organonitrogen heterocyclic compound.
Brand Name: Vulcanchem
CAS No.: 120931-43-3
VCID: VC0053112
InChI: InChI=1S/C28H26N2O6/c1-28(2)20-16(18-23(36-28)12-8-6-7-9-14(12)29-26(18)31)17-19-22(33-4)13-10-11-15(32-3)24(34-5)21(13)30-27(19)35-25(17)20/h6-11,16-17,20,25H,1-5H3,(H,29,31)/t16-,17+,20+,25-/m1/s1
SMILES: CC1(C2C(C3C2OC4=NC5=C(C=CC(=C5OC)OC)C(=C34)OC)C6=C(O1)C7=CC=CC=C7NC6=O)C
Molecular Formula: C28H26N2O6
Molecular Weight: 486.5 g/mol

Haplodimerine

CAS No.: 120931-43-3

Main Products

VCID: VC0053112

Molecular Formula: C28H26N2O6

Molecular Weight: 486.5 g/mol

Haplodimerine - 120931-43-3

CAS No. 120931-43-3
Product Name Haplodimerine
Molecular Formula C28H26N2O6
Molecular Weight 486.5 g/mol
IUPAC Name (1S,2S,14R,15S)-4,8,9-trimethoxy-16,16-dimethyl-13,17-dioxa-11,25-diazaheptacyclo[13.12.0.02,14.03,12.05,10.018,27.019,24]heptacosa-3,5(10),6,8,11,18(27),19,21,23-nonaen-26-one
Standard InChI InChI=1S/C28H26N2O6/c1-28(2)20-16(18-23(36-28)12-8-6-7-9-14(12)29-26(18)31)17-19-22(33-4)13-10-11-15(32-3)24(34-5)21(13)30-27(19)35-25(17)20/h6-11,16-17,20,25H,1-5H3,(H,29,31)/t16-,17+,20+,25-/m1/s1
Standard InChIKey ZTSCGHFGGQONGE-XHFAZCCNSA-N
Isomeric SMILES CC1([C@H]2[C@H]([C@@H]3[C@H]2OC4=NC5=C(C=CC(=C5OC)OC)C(=C34)OC)C6=C(O1)C7=CC=CC=C7NC6=O)C
SMILES CC1(C2C(C3C2OC4=NC5=C(C=CC(=C5OC)OC)C(=C34)OC)C6=C(O1)C7=CC=CC=C7NC6=O)C
Canonical SMILES CC1(C2C(C3C2OC4=NC5=C(C=CC(=C5OC)OC)C(=C34)OC)C6=C(O1)C7=CC=CC=C7NC6=O)C
Description Haplodimerine is an oxacycle, an organic heterotricyclic compound and an organonitrogen heterocyclic compound.
Synonyms Haplodimerine
PubChem Compound 442909
Last Modified Nov 11 2021
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